Cas no 753479-59-3 (4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]-
• CAS No: 753479-59-3
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4172126
• PubChem ID: 22064105
• Update Time: 2025-05-20

4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]-
• Z2733804992
• {2-[4-(trifluoromethyl)phenyl]-1,3-oxazol-4-yl}methan-1-ol
• 753479-59-3
• SCHEMBL5901540
• {2-[4-(trifluoromethyl)phenyl]-1,3-oxazol-4-yl}methanol
• EN300-7435350

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)8-3-1-7(2-4-8)10-15-9(5-16)6-17-10/h1-4,6,16H,5H2
• InChI Key： FCVSGLPWXVBEHT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NC(CO)=CO1)(F)F

Computed Properties

• Exact Mass: 243.05071298Da
• Monoisotopic Mass: 243.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]-

Comprehensive Guide to 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 753479-59-3): Properties, Applications, and Market Insights

4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 753479-59-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This oxazole derivative features a trifluoromethylphenyl group, which enhances its bioactivity and stability, making it a valuable intermediate in modern synthetic chemistry. Researchers and industries are increasingly focusing on this compound due to its unique structural properties and versatile applications.

The growing interest in 4-Oxazolemethanol derivatives is driven by their role in developing small-molecule drugs and crop protection agents. With the rise of precision medicine and sustainable agriculture, compounds like 753479-59-3 are gaining attention for their ability to modulate biological pathways effectively. This article explores the chemical properties, synthetic routes, and industrial applications of this compound while addressing common queries from scientific databases and AI-driven search trends.

Chemical Structure and Properties: The molecular formula of 2-[4-(trifluoromethyl)phenyl]-4-oxazolemethanol is C₁₁H₈F₃NO₂, with a molar mass of 243.18 g/mol. Its structure combines an oxazole ring with a hydroxymethyl substituent and a trifluoromethylphenyl moiety, contributing to its moderate polarity and solubility in organic solvents like DMSO and methanol. The trifluoromethyl group enhances metabolic stability, a key feature in drug design.

Synthesis and Optimization: Recent publications highlight improved synthetic methods for CAS 753479-59-3, often involving cyclization reactions of precursor amides or multicomponent coupling strategies. A 2023 study in the Journal of Organic Chemistry demonstrated a high-yield route using palladium-catalyzed cross-coupling, addressing earlier challenges in scalability. These advancements align with industry demands for cost-effective synthesis of fluorinated heterocycles.

Pharmaceutical Applications: As a privileged scaffold in medicinal chemistry, 4-Oxazolemethanol derivatives show promise in targeting kinase inhibitors and GPCR modulators. The 753479-59-3 structure appears in patents for anti-inflammatory agents, with particular interest in its potential to address neurodegenerative conditions – a trending topic in AI-based drug discovery platforms. Computational studies suggest favorable ADMET profiles for analogs of this compound.

Agrochemical Relevance: The trifluoromethylphenyl-oxazole motif exhibits notable pesticidal activity against resistant insect strains. With increasing global focus on eco-friendly pesticides, 2-[4-(trifluoromethyl)phenyl]-4-oxazolemethanol serves as a lead structure for developing next-generation crop protectants. Field trials in 2022-2023 demonstrated enhanced systemic movement in plants compared to non-fluorinated analogs.

Market Dynamics: The market for fluorinated heterocycles like 753479-59-3 is projected to grow at 6.8% CAGR (2023-2030), driven by pharmaceutical R&D in oncology and metabolic diseases. Suppliers are expanding GMP-grade production capabilities to meet demand from contract research organizations. Price volatility remains a challenge due to fluorine supply chain constraints, a frequent search topic in chemical procurement forums.

Handling and Storage: While 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]- is not classified as hazardous under standard regulations, proper storage at 2-8°C under inert atmosphere is recommended to maintain stability. Material Safety Data Sheets (MSDS) emphasize using appropriate PPE during handling, reflecting broader industry shifts toward green chemistry principles.

Future Perspectives: Emerging research explores the use of CAS 753479-59-3 in metal-organic frameworks (MOFs) for gas storage and in OLED materials – two rapidly growing sectors. The compound's fluorescence properties are also under investigation for bioimaging probes, aligning with the theranostics trend in biomedical research.

Conclusion: As both a versatile chemical building block and a bioactive core structure, 4-Oxazolemethanol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 753479-59-3) occupies a unique niche in specialty chemicals. Its dual applicability in life sciences and material innovation ensures sustained scientific and commercial interest, particularly as synthetic methodologies continue to evolve toward atom-efficient processes.